Cas no 2098109-99-8 (1-((1-(2-fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-(2-fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098109-99-8
• MF: C₁₁H₁₇FN₄O
• MW: 240.277285337448
• CID: 5959624
• PubChem ID: 121208661
• Update Time: 2025-05-25

1-((1-(2-fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-(2-fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[[1-(2-fluoroethyl)-2-piperidinyl]methyl]-
• starbld0045550
• AKOS026718063
• 1-[[1-(2-fluoroethyl)piperidin-2-yl]methyl]triazole-4-carbaldehyde
• 2098109-99-8
• F2157-0221

• Inchi： 1S/C11H17FN4O/c12-4-6-15-5-2-1-3-11(15)8-16-7-10(9-17)13-14-16/h7,9,11H,1-6,8H2
• InChI Key： VGAHZTYCKSQQKD-UHFFFAOYSA-N
• SMILES： N1(CC2CCCCN2CCF)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 240.13863934g/mol
• Monoisotopic Mass: 240.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 385.5±45.0 °C(Predicted)
• pka: 7.86±0.10(Predicted)

Additional information on 1-((1-(2-fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

1-((1-(2-Fluoroethyl)piperidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound 1-((1-(2-fluoroethy)piperidin-2-yl)methyl)1H-1,2,3-triazol-4-carbaldehyde is a complex organic molecule with a unique structure that combines a piperidine ring, a triazole ring, and an aldehyde group. Its CAS number is CAS No 2098109-99-8, which uniquely identifies it in chemical databases and literature. This compound has been the subject of recent research due to its potential applications in drug discovery and materials science.

The molecule's structure is characterized by a piperidine ring substituted with a 2-fluoroethyl group at the 1-position and a triazole ring attached via a methylene group at the 2-position of the piperidine. The triazole ring itself is further substituted with an aldehyde group at the 4-position. This combination of functional groups makes the compound highly versatile and potentially useful in various chemical reactions and biological assays.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of both piperidine and triazole rings provides opportunities for hydrogen bonding and π-interactions, which are crucial for drug-target binding. Additionally, the aldehyde group can participate in various condensation reactions, making this compound a valuable intermediate in organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one approach involves the reaction of 2-fluoroethylamine with an appropriate aldehyde to form the piperidine ring, followed by cyclization to introduce the triazole moiety.

The compound's properties have been studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular conformation, stability, and reactivity under different conditions. The presence of fluorine in the molecule also contributes to its lipophilicity, which is an important factor in drug design.

In terms of applications, this compound has shown promise as a building block for more complex molecules with potential pharmacological activity. For example, it can be used as a starting material for synthesizing bioactive compounds targeting specific receptors or enzymes. Its ability to form stable complexes with metal ions has also been explored for applications in coordination chemistry and catalysis.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different environments using molecular modeling techniques. These studies have provided valuable insights into its electronic properties and potential interactions with biological systems.

In conclusion, the compound 1-((1-(2-fluoroethy)piperidin-2-yl)methyl)1H-< strong >1,2,3-triazol strong > -< strong >4-carbaldehyd strong > e (CAS No 2098109-99-8) is a fascinating molecule with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials.